N-(3-biphenylylmethyl)-1-ethyl-5-oxo-3-pyrrolidinecarboxamide

• IUPAC Name: 1-ethyl-5-oxo-N-[(3-phenylphenyl)methyl]pyrrolidine-3-carboxamide
• InChI: InChI=1S/C20H22N2O2/c1-2-22-14-18(12-19(22)23)20(24)21-13-15-7-6-10-17(11-15)16-8-4-3-5-9-16/h3-11,18H,2,12-14H2,1H3,(H,21,24)
• InChI Key: IJVVLEHYJJZZNL-UHFFFAOYSA-N
• Canonical SMILES: CCN1CC(CC1=O)C(=O)NCC2=CC(=CC=C2)C3=CC=CC=C3
• Molecular Formula: C20H22N2O2
• Molecular Weight: 322.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds typically involves multi-component reactions, utilizing base catalysts and various substrates in aqueous or solvent media. For example, Jayarajan et al. (2019) described a water-mediated synthesis of structurally related carboxamides through a three-component reaction, demonstrating the versatility of synthesis methods in creating complex molecules (Jayarajan et al., 2019).

Molecular Structure Analysis

Molecular structure analyses often rely on techniques like FT-IR, NMR, and X-ray diffraction to characterize compounds. The study by Özdemir et al. (2012) on a pyridine-2,6-dicarboxamide derivative provided insights into the molecular geometry, vibrational frequencies, and NMR chemical shifts, highlighting the compound's structural features (Özdemir et al., 2012).

Chemical Reactions and Properties

Chemical reactions and properties of carboxamides and related compounds often include interactions that influence their chemical behavior and potential applications. For instance, the transformation of ethyl nicotinate derivatives into thieno[2,3-b]pyridines, as explored by Gad-Elkareem et al. (2011), reveals the reactivity and functional versatility of these compounds (Gad-Elkareem et al., 2011).

Physical Properties Analysis

The physical properties, such as solubility, melting points, and crystalline structure, are crucial for understanding the behavior of compounds under different conditions. Studies like that of Banerjee et al. (2002), which investigated the crystal structure and molecular conformation of a solvated carboxamide, provide valuable data on the physical characteristics of these molecules (Banerjee et al., 2002).

Chemical Properties Analysis

Chemical properties include reactivity, stability, and interactions with other molecules. The work of Lei et al. (2013) on the synthesis of pyridines from isonitriles, showcasing innovative strategies for creating complex structures, reflects the chemical versatility and potential reactivity of carboxamide derivatives (Lei et al., 2013).